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Compound of Interest

Compound Name: Trimethoprim

Cat. No.: B1683648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial efficacy of Trimethoprim and

Sulfamethoxazole, both as individual agents and in their synergistic combination. The data

presented herein, supported by detailed experimental protocols, demonstrates the enhanced

bactericidal and bacteriostatic activity achieved through their combined use.

Mechanism of Synergistic Action
Trimethoprim and Sulfamethoxazole act sequentially to inhibit the bacterial folic acid synthesis

pathway, a crucial process for DNA, RNA, and protein production. Sulfamethoxazole, a

structural analog of para-aminobenzoic acid (PABA), competitively inhibits the enzyme

dihydropteroate synthase. This blockage prevents the conversion of PABA to dihydrofolic acid.

Subsequently, Trimethoprim potently and selectively inhibits bacterial dihydrofolate reductase,

the enzyme responsible for the reduction of dihydrofolic acid to tetrahydrofolic acid, the

biologically active form of folic acid. This dual blockade results in a synergistic interruption of

bacterial metabolism, leading to a more profound antimicrobial effect than either drug could

achieve alone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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